3-(hexylamino)-2H-1,2,4-triazin-5-one

• Molecular Formula: C9H16N4O
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 3-(hexylamino)-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C9H16N4O/c1-2-3-4-5-6-10-9-12-8(14)7-11-13-9/h7H,2-6H2,1H3,(H2,10,12,13,14)
• InChI Key: HYMNZMLJDLPJLY-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCCNC1=NC(=O)C=NN1

Description

3-(Hexylamino)-2H-1,2,4-triazin-5-one, also known as HTA, is a small molecule that has gained attention in the scientific community due to its potential application in various fields, including medicinal chemistry, materials science, and agriculture.

Scientific Research Applications

3-(hexylamino)-2H-1,2,4-triazin-5-one has been studied for its potential application in various fields. In medicinal chemistry, it has been investigated for its antitumor, antibacterial, and antifungal properties. In materials science, it has been explored for its ability to act as a corrosion inhibitor and as a building block for the synthesis of functional materials. In agriculture, it has been studied for its potential use as a herbicide.

Mechanism of Action

The mechanism of action of 3-(hexylamino)-2H-1,2,4-triazin-5-one is not fully understood. However, it has been proposed that it may exert its biological activity by inhibiting enzymes such as DNA topoisomerases and dihydrofolate reductase, which are involved in DNA replication and cell division.
Biochemical and Physiological Effects
Studies have shown that 3-(hexylamino)-2H-1,2,4-triazin-5-one exhibits antitumor activity by inducing cell cycle arrest and apoptosis in cancer cells. It has also been shown to have antibacterial and antifungal activity by disrupting the cell wall and membrane of bacteria and fungi. In addition, 3-(hexylamino)-2H-1,2,4-triazin-5-one has been found to have herbicidal activity by inhibiting the growth of weeds.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(hexylamino)-2H-1,2,4-triazin-5-one in lab experiments is its relatively simple synthesis method, which allows for easy access to the compound. Additionally, its small size and low molecular weight make it a useful tool for studying biological processes. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 3-(hexylamino)-2H-1,2,4-triazin-5-one. One area of interest is the development of 3-(hexylamino)-2H-1,2,4-triazin-5-one-based materials for use in electronic and optical devices. Another area of interest is the exploration of 3-(hexylamino)-2H-1,2,4-triazin-5-one as a potential therapeutic agent for the treatment of cancer and infectious diseases. Additionally, further studies are needed to elucidate the mechanism of action of 3-(hexylamino)-2H-1,2,4-triazin-5-one and to optimize its properties for various applications.
Conclusion
In conclusion, 3-(hexylamino)-2H-1,2,4-triazin-5-one is a small molecule with potential applications in various fields, including medicinal chemistry, materials science, and agriculture. Its synthesis method is relatively simple, and it exhibits antitumor, antibacterial, and herbicidal activity. However, its mechanism of action is not fully understood, and further research is needed to optimize its properties for various applications.

Synthesis Methods

The synthesis of 3-(hexylamino)-2H-1,2,4-triazin-5-one involves the reaction of 3-amino-1,2,4-triazin-5(2H)-one with hexylamine in the presence of a catalyst such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The resulting product is purified using column chromatography or recrystallization.